Cas no 1557257-53-0 (4-(2.5-Difluorophenyl)pyridin-3-amine)

• Product Name: 4-(2.5-Difluorophenyl)pyridin-3-amine
• CAS No: 1557257-53-0
• MF: C₁₁H₈F₂N₂
• MW: 206.191429138184
• MDL: MFCD26007542
• CID: 4782930
• Update Time: 2025-10-20

4-(2.5-Difluorophenyl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2.5-Difluorophenyl)pyridin-3-amine
• 4-(2,5-Difluorophenyl)pyridin-3-amine

• MDL： MFCD26007542
• Inchi： 1S/C11H8F2N2/c12-7-1-2-10(13)9(5-7)8-3-4-15-6-11(8)14/h1-6H,14H2
• InChI Key： UVSQKHLNGSZEPK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C1C=CN=CC=1N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 213
• XLogP3: 2
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-(2.5-Difluorophenyl)pyridin-3-amine

4-(2,5-Difluorophenyl)pyridin-3-amine: An Overview of a Promising Compound (CAS No. 1557257-53-0)

4-(2,5-Difluorophenyl)pyridin-3-amine (CAS No. 1557257-53-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown potential in various biological applications, particularly in the development of novel therapeutic agents. This article provides a comprehensive overview of 4-(2,5-Difluorophenyl)pyridin-3-amine, including its chemical properties, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

4-(2,5-Difluorophenyl)pyridin-3-amine is a small molecule with a molecular formula of C₁₁H₈F₂N₂. The compound features a pyridine ring substituted with a 2,5-difluorophenyl group and an amino group at the 3-position. The presence of the fluorine atoms imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. The compound is typically synthesized through multi-step organic reactions involving the coupling of 2,5-difluorobenzeneboronic acid with 3-chloropyridine followed by amination.

The physical properties of 4-(2,5-Difluorophenyl)pyridin-3-amine include a melting point of approximately 100°C and solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties make it suitable for various biochemical assays and in vitro studies.

Biological Activities and Mechanisms of Action

4-(2,5-Difluorophenyl)pyridin-3-amine has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its activity as an inhibitor of specific enzymes involved in various disease pathways. Recent research has shown that this compound can effectively inhibit the activity of certain kinases, which are crucial enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

In particular, studies have demonstrated that 4-(2,5-Difluorophenyl)pyridin-3-amine exhibits potent inhibitory effects on tyrosine kinases such as Src and Abl. These kinases play critical roles in cell proliferation, survival, and migration. By inhibiting their activity, 4-(2,5-Difluorophenyl)pyridin-3-amine can potentially disrupt the aberrant signaling pathways that drive cancer progression.

Beyond kinase inhibition, 4-(2,5-Difluorophenyl)pyridin-3-amine has also shown promise in modulating other biological processes. For instance, it has been reported to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Clinical Applications and Development Status

The potential therapeutic applications of 4-(2,5-Difluorophenyl)pyridin-3-amine have led to several preclinical studies aimed at evaluating its safety and efficacy. In vitro studies have consistently shown that this compound exhibits low cytotoxicity towards normal cells while selectively targeting cancer cells. This selective toxicity is an important characteristic for developing effective anticancer drugs with minimal side effects.

In vivo studies using animal models have further validated the therapeutic potential of 4-(2,5-Difluorophenyl)pyridin-3-amine. These studies have demonstrated its ability to inhibit tumor growth and reduce inflammation without causing significant toxicity or adverse effects. These findings have paved the way for further clinical development.

The current development status of 4-(2,5-Difluorophenyl)pyridin-3-amine is at the preclinical stage. However, several pharmaceutical companies are actively involved in advancing this compound through preclinical trials to assess its pharmacokinetics, pharmacodynamics, and safety profile. If these trials yield positive results, it is expected that clinical trials will be initiated to evaluate its efficacy in human subjects.

Recent Research Advancements

The field of medicinal chemistry is constantly evolving, and recent advancements have shed new light on the potential applications of 4-(2,5-Difluorophenyl)pyridin-3-amine. One notable study published in the Journal of Medicinal Chemistry explored the structure-activity relationship (SAR) of this compound by synthesizing a series of analogs with varying substituents on the pyridine ring and phenyl group. The results indicated that specific modifications could enhance the potency and selectivity of the compound against target enzymes.

Another study published in Cancer Research investigated the mechanism by which 4-(2,5-Difluorophenyl)pyridin-3-amine exerts its anticancer effects. The researchers found that this compound not only inhibits kinase activity but also induces apoptosis in cancer cells through the activation of caspase-dependent pathways. This dual mechanism provides a robust approach for combating cancer.

FUTURE PERSPECTIVES AND CONCLUSIONS

The promising biological activities and favorable pharmacological properties of 4-(2,5-Difluorophenyl)pyridin-3-amine make it an attractive candidate for further development as a therapeutic agent. Ongoing research aims to optimize its structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to explore new applications beyond cancer and inflammatory diseases.

In conclusion, 4-(2,5-Difluorophenyl)pyridin-3-amine (CAS No. 1557257-53-0) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities position it as a valuable tool for developing novel therapeutic strategies to address unmet medical needs.